4-(4'-Chloro-4-biphenylyl)-4-oxo-butyric acid

• Molecular Formula: C16H13ClO3
• Molecular Weight: 288.72 g/mol
• IUPAC Name: 4-[4-(4-chlorophenyl)phenyl]-4-oxobutanoic acid
• InChI: InChI=1S/C16H13ClO3/c17-14-7-5-12(6-8-14)11-1-3-13(4-2-11)15(18)9-10-16(19)20/h1-8H,9-10H2,(H,19,20)
• InChI Key: JWZSTJYFEBRUAE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(C=C2)Cl)C(=O)CCC(=O)O

Description

4-(4'-Chloro-4-biphenylyl)-4-oxo-butyric acid is a useful research compound. Its molecular formula is C16H13ClO3 and its molecular weight is 288.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A suspension of 4-chlorobiphenyl (9.43 g, 0.0500 mol), succinic anhydride (5.50 g, 0.0550 mol), and anhydrous aluminum chloride (14.8 g, 0.111 mol) in nitrobenzene (25 mL) at 5° C. under nitrogen was stirred 4 hours, then allowed to warm to room temperature. After 3 days, the mixture was heated at 95° C. to 120° C. for 1 hour, cooled to 5° C., and quenched with a mixture of ice (15 g), water (8 mL), and concentrated hydrochloric acid (HCl) solution (8 mL). Additional water (150 mL) was added, followed by ethyl acetate. The ethyl acetate layer was washed with 0.2 M HCl and extracted with saturated aqueous sodium bicarbonate solution. The bicarbonate layer was rotary evaporated briefly to remove residual ethyl acetate, then acidified by the dropwise addition of concentrated HCl solution. The resulting tan precipitate was filtered off, washed with 0.2 M HCl, and air dried. The solids were dissolved in hot toluene/acetone, and the solution was decolorized with activated carbon, and filtered hot through celite. The filtrate was concentrated, and the resulting crystals were filtered, washed, and dried in vacuo to give 1.96 g of 4-(4′-chloro-biphenyl-4-yl)-4-oxo-butyric acid as pale yellow plates; mp 184-185° C.